1-{4-[(3,4-DIMETHYLPHENYL)SULFONYL]PIPERAZINO}-3-METHYL-1-BUTANONE

• IUPAC Name: 1-[4-(3,4-dimethylphenyl)sulfonylpiperazin-1-yl]-3-methylbutan-1-one
• InChI: InChI=1S/C17H26N2O3S/c1-13(2)11-17(20)18-7-9-19(10-8-18)23(21,22)16-6-5-14(3)15(4)12-16/h5-6,12-13H,7-11H2,1-4H3
• InChI Key: MPAJRVVBQVFXPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)CC(C)C)C
• Molecular Formula: C17H26N2O3S
• Molecular Weight: 338.5 g/mol

Description

1-{4-[(3,4-DIMETHYLPHENYL)SULFONYL]PIPERAZINO}-3-METHYL-1-BUTANONE is a complex organic compound that features a piperazine ring substituted with a sulfonyl group and a butanone moiety

Preparation Methods

The synthesis of 1-{4-[(3,4-DIMETHYLPHENYL)SULFONYL]PIPERAZINO}-3-METHYL-1-BUTANONE typically involves multiple steps. One common synthetic route includes the following steps:

Formation of the Piperazine Ring: The piperazine ring can be synthesized through the cyclization of 1,2-diamine derivatives with sulfonium salts.

Introduction of the Sulfonyl Group: The sulfonyl group is introduced via the reaction of the piperazine derivative with a sulfonyl chloride, such as 3,4-dimethylphenylsulfonyl chloride.

Attachment of the Butanone Moiety: The final step involves the alkylation of the piperazine-sulfonyl intermediate with a butanone derivative under basic conditions.

Chemical Reactions Analysis

1-{4-[(3,4-DIMETHYLPHENYL)SULFONYL]PIPERAZINO}-3-METHYL-1-BUTANONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reagents like lithium aluminum hydride, resulting in the reduction of the carbonyl group to an alcohol.

Substitution: Nucleophilic substitution reactions can occur at the piperazine ring, where nucleophiles such as amines or thiols replace the sulfonyl group.

Scientific Research Applications

1-{4-[(3,4-DIMETHYLPHENYL)SULFONYL]PIPERAZINO}-3-METHYL-1-BUTANONE has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a pharmaceutical intermediate, particularly in the synthesis of drugs targeting neurological disorders.

Materials Science: It is used in the development of advanced materials, including polymers and coatings, due to its unique chemical properties.

Biological Research: The compound is investigated for its interactions with biological macromolecules, such as proteins and nucleic acids, which can provide insights into its potential therapeutic uses.

Mechanism of Action

The mechanism of action of 1-{4-[(3,4-DIMETHYLPHENYL)SULFONYL]PIPERAZINO}-3-METHYL-1-BUTANONE involves its interaction with specific molecular targets. The compound is known to bind to certain receptors or enzymes, modulating their activity. For example, it may inhibit the activity of enzymes involved in neurotransmitter metabolism, leading to altered neurotransmitter levels and potential therapeutic effects .

Comparison with Similar Compounds

1-{4-[(3,4-DIMETHYLPHENYL)SULFONYL]PIPERAZINO}-3-METHYL-1-BUTANONE can be compared with other similar compounds, such as:

1-(3,4-Dimethylphenyl)sulfonyl-4-[(5-methylfuran-2-yl)methyl]piperazine: This compound features a similar piperazine-sulfonyl structure but with a different substituent on the piperazine ring.

1-(3,4-Dimethylphenyl)sulfonyl-4-[(4-methoxyphenyl)methyl]piperazine: Another similar compound with a methoxyphenyl group instead of the butanone moiety.

(4-Bromo-2,3-dimethylphenyl)(methyl)sulfane: This compound has a similar dimethylphenylsulfonyl group but lacks the piperazine ring.